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Compound of Interest

Compound Name: Decahydronaphthalene

Cat. No.: B1670005 Get Quote

This document provides essential safety and logistical information for the proper disposal of

decahydronaphthalene (CAS No. 91-17-8), ensuring the safety of laboratory personnel and

compliance with environmental regulations. The following procedures are based on established

safety data sheets and best practices for hazardous waste management.

Decahydronaphthalene, also known as decalin, is a flammable liquid and vapor that is toxic if

inhaled, causes severe skin burns and eye damage, and may be fatal if swallowed and enters

airways.[1][2] It is also very toxic to aquatic life with long-lasting effects.[2] Therefore, it must be

handled and disposed of as hazardous waste.[1]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.[1]

Eye/Face Protection: Use safety goggles or a face shield to protect against splashes.[3]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[3][4]
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Respiratory Protection: In areas with inadequate ventilation or high vapor concentrations,

use a respirator with organic vapor cartridges.[3]

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.[5]

Keep decahydronaphthalene away from heat, sparks, open flames, and other ignition

sources.[2][3] Use explosion-proof electrical and ventilating equipment.[2]

Hazard Summary
Hazard Classification Description GHS Pictogram

Flammable Liquid
Category 3. Flammable liquid

and vapor.[1][2]
🔥

Acute Toxicity (Inhalation)
Category 3. Toxic if inhaled.[1]

[2]
💀

Skin Corrosion/Irritation

Category 1B/1C. Causes

severe skin burns and eye

damage.[1][2]

corrosive

Aspiration Hazard

Category 1. May be fatal if

swallowed and enters airways.

[1][2]

sağlık

Hazardous to the Aquatic

Environment

Acute Category 1, Chronic

Category 1. Very toxic to

aquatic life with long-lasting

effects.[1][2]

çevre

Step-by-Step Disposal Protocol
Adherence to the following procedural steps is critical for the safe disposal of

decahydronaphthalene and associated contaminated materials.

1. Waste Segregation:

Liquid Waste: Collect all liquid decahydronaphthalene waste, including solutions containing

the solvent, in a dedicated, clearly labeled hazardous waste container.[6] The container must

be compatible with organic solvents and have a secure, tight-fitting lid.
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Solid Waste: Collect all contaminated solids, such as absorbent materials from spills, used

personal protective equipment (gloves, etc.), and weighing papers, in a separate, clearly

labeled hazardous solid waste container.[6]

Do Not Mix: Do not mix decahydronaphthalene waste with other incompatible waste

streams.[6]

2. Waste Container Labeling: All hazardous waste containers must be clearly labeled with the

following information:[6]

The words "Hazardous Waste"

The full chemical name: "Decahydronaphthalene"

The specific hazards (e.g., "Flammable," "Toxic," "Corrosive")[6]

The date of waste accumulation[6]

The name and contact information of the generating laboratory or researcher[6]

3. Spill and Leak Management: In the event of a spill or leak, follow these steps:

Evacuate all non-essential personnel from the area.[4]

Remove all sources of ignition.[4]

For small spills, absorb the liquid with inert materials such as dry lime, sand, or soda ash.[3]

[4] Do not use combustible materials like paper towels without first treating the spill.

Place the absorbent material into a designated hazardous waste container for disposal.[4]

Ventilate the area and wash it thoroughly after the cleanup is complete.[4]

For large spills, contain the spill to prevent it from entering drains and waterways.[3] Contact

your institution's Environmental Health and Safety (EHS) department immediately.

4. Storage of Waste:
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Store waste containers in a designated and secure satellite accumulation area within the

laboratory.[6]

Keep waste containers tightly closed at all times, except when adding waste.[2][6]

Store containers in a cool, well-ventilated place, away from heat and ignition sources.[2]

Provide secondary containment to prevent spills.[6]

Ensure the storage area is locked up to restrict access.[2]

5. Final Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[6]

This material and its container must be disposed of as hazardous waste in accordance with

local, regional, national, and international regulations.[1][2] Do not empty into drains.[1]

Disposal Workflow Diagram
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Decahydronaphthalene Disposal Workflow

Start: Decahydronaphthalene Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste

Collect in Labeled
Liquid Waste Container

Liquid

Collect in Labeled
Solid Waste Container

Solid

Spill Occurs?

Follow Spill Cleanup Protocol:
1. Evacuate & Remove Ignition Sources

2. Absorb with Inert Material
3. Place in Solid Waste Container

Yes

Store Waste in Designated
Satellite Accumulation Area
(Cool, Ventilated, Secure)

No

Arrange for Pickup by
EHS or Licensed Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of decahydronaphthalene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1670005?utm_src=pdf-custom-synthesis
https://www.carlroth.com/medias/SDB-4438-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjQ5OTF8YXBwbGljYXRpb24vcGRmfGFHRTRMMmcyTlM4NU1UZ3hOemcxTlRJeU1qQTJMMU5FUWw4ME5ETTRYMDFVWDBWT0xuQmtaZ3xhZWYyMGY3YWMwNDI2YzI1ZTRlNGYwM2QxZTI5NDMwMWI1MmVmNGFiMWNmYzc3Yjc2MDEzY2U4ZmM3ZDcxNjQ5
https://monumentchemical.com/uploads/files/SDS/DHN_-_SDS.pdf?v=1710106730891
https://www.nbinno.com/article/other-organic-chemicals/safety-and-handling-of-decahydronaphthalene-cas-91-17-8-in-industrial-settings-oa
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0599.pdf
https://www.fishersci.com/store/msds?partNumber=D0500&productDescription=DECAHYDRONAPHTHALENE+PUR+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_7_6_hydroxy_5_5_8a_trimethyl_2_methylidene_decahydronaphthalen_1_yl_methoxy_2H_chromen_2_one_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1670005#decahydronaphthalene-proper-disposal-procedures
https://www.benchchem.com/product/b1670005#decahydronaphthalene-proper-disposal-procedures
https://www.benchchem.com/product/b1670005#decahydronaphthalene-proper-disposal-procedures
https://www.benchchem.com/product/b1670005#decahydronaphthalene-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670005?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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